Cas no 1354936-40-5 (4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine)

• Product Name: 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine
• CAS No: 1354936-40-5
• MF: C₁₈H₁₆BrN₃
• MW: 354.24374294281
• MDL: MFCD21336009
• CID: 4696311
• Update Time: 2025-07-18

4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine

• MDL： MFCD21336009
• Inchi： 1S/C18H16BrN3/c1-11-3-4-14(9-12(11)2)17-10-16(21-18(20)22-17)13-5-7-15(19)8-6-13/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key： YCWMTGWTQCJMSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C2C=CC(C)=C(C)C=2)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• Topological Polar Surface Area: 51.8

Additional information on 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine

Introduction to 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine (CAS No. 1354936-40-5)

4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine, with the CAS number 1354936-40-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine is characterized by a pyrimidine core substituted with a 4-bromophenyl group and a 3,4-dimethylphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the unique structural features of the molecule, particularly the bromine and methyl substituents.

In addition to its anticancer properties, 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine has also shown promise in antiviral research. A study conducted by a team of virologists demonstrated that the compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral RNA synthesis, which is crucial for viral replication. This finding opens up new avenues for the development of broad-spectrum antiviral agents based on this pyrimidine derivative.

The pharmacokinetic properties of 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life in vivo, making it suitable for further preclinical and clinical evaluation. The metabolic stability and low toxicity profile observed in animal models suggest that this compound could be developed into a safe and effective therapeutic agent.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine. One common approach involves the coupling reaction between 2-amino-6-chloropyrimidine and 3,4-dimethylbenzaldehyde followed by subsequent bromination. Another method utilizes a palladium-catalyzed cross-coupling reaction to introduce the 4-bromophenyl group onto the pyrimidine scaffold. These synthetic strategies provide chemists with flexible options to scale up production and optimize purity.

The potential applications of 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine extend beyond cancer and viral infections. Preliminary studies have also explored its anti-inflammatory effects. In vitro experiments have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This anti-inflammatory activity suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings underscore the importance of continued research and development efforts to bring this compound closer to clinical use.

In conclusion, 4-(4-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine (CAS No. 1354936-40-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation in medicinal chemistry. As research progresses, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.